molecular formula C10H9ClN2O2S B8383610 2-(1-methyl-1H-pyrazol-4-yl)benzenesulfonyl chloride CAS No. 87488-75-3

2-(1-methyl-1H-pyrazol-4-yl)benzenesulfonyl chloride

Cat. No.: B8383610
CAS No.: 87488-75-3
M. Wt: 256.71 g/mol
InChI Key: KLZCZUSPQSQRGW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(1-methyl-1H-pyrazol-4-yl)benzenesulfonyl chloride is a useful research compound. Its molecular formula is C10H9ClN2O2S and its molecular weight is 256.71 g/mol. The purity is usually 95%.
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Properties

CAS No.

87488-75-3

Molecular Formula

C10H9ClN2O2S

Molecular Weight

256.71 g/mol

IUPAC Name

2-(1-methylpyrazol-4-yl)benzenesulfonyl chloride

InChI

InChI=1S/C10H9ClN2O2S/c1-13-7-8(6-12-13)9-4-2-3-5-10(9)16(11,14)15/h2-7H,1H3

InChI Key

KLZCZUSPQSQRGW-UHFFFAOYSA-N

Canonical SMILES

CN1C=C(C=N1)C2=CC=CC=C2S(=O)(=O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

By the procedure of Example 4, 17.3 g of 1-methyl-4-(2-aminophenyl)-1H-pyrazole prepared in Example 18 was diazotized with 7.2 g of sodium nitrite and 36 ml of concentrated HCl in 104 ml of glacial acetic acid. The diazonium salt suspension was added to a suspension containing 4.3 g of cupric chloide dihydrate, 30 ml of sulfur dioxide and 76 ml of acetic acid. After completion of the reaction and addition of water, the suspension was extracted with 1-chlorobutane. The extraction was dried over sodium sulfate and concentrated in vacuo at less than 40° C. to yield 22 g of crude 2-(1-methyl-1H-pyrazol-4-yl)benzenesulfonyl chloride as an oil.
Quantity
17.3 g
Type
reactant
Reaction Step One
Quantity
7.2 g
Type
reactant
Reaction Step Two
Name
Quantity
36 mL
Type
reactant
Reaction Step Three
[Compound]
Name
diazonium salt
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
[Compound]
Name
cupric
Quantity
4.3 g
Type
reactant
Reaction Step Five
Quantity
30 mL
Type
reactant
Reaction Step Five
Quantity
76 mL
Type
solvent
Reaction Step Five
Quantity
104 mL
Type
solvent
Reaction Step Six
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Seven

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